4,4'-(3-Butylpentane-1,5-diyl)bis((trifluoromethyl)benzene)

• IUPAC Name: 1-(trifluoromethyl)-4-[3-[2-[4-(trifluoromethyl)phenyl]ethyl]heptyl]benzene
• InChI: InChI=1S/C23H26F6/c1-2-3-4-17(5-7-18-9-13-20(14-10-18)22(24,25)26)6-8-19-11-15-21(16-12-19)23(27,28)29/h9-17H,2-8H2,1H3
• InChI Key: GHHGNCHAZXFBQN-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CCC1=CC=C(C=C1)C(F)(F)F)CCC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C23H26F6
• DSSTOX Substance ID: DTXSID30743690
• Molecular Weight: 416.4 g/mol
• CAS RN: 1076197-62-0

Description

4,4'-(3-Butylpentane-1,5-diyl)bis((trifluoromethyl)benzene), also known as BTF, is a compound that has gained significant attention in scientific research due to its unique properties. BTF is a type of organic molecule that contains both benzene and trifluoromethyl functional groups. The compound has been synthesized using various methods and has shown potential applications in scientific research.

Scientific Research Applications

η2-Coordination and C−H Activation of Electron-Poor Arenes

Research by Iverson, Lachicotte, Müller, and Jones (2002) discusses the formation of η2-arene complexes with electron-deficient benzenes, like 1,4-bis(trifluoromethyl)benzene, and their potential for C−H activation in platinum(II) aryl hydride complexes. This study highlights the reactivity of such complexes in different conditions, which is significant for understanding chemical reactions involving electron-poor arenes (Iverson et al., 2002).

Coordination Polymers with Flexible Bis(triazole) Ligands

A study by Yang et al. (2013) explores coordination polymers constructed using compounds like 1,4-bis(trifluoromethyl)benzene and various bis(triazole) ligands. This research is significant in the field of crystal engineering and materials science, particularly for the development of new materials with unique structures and properties (Yang et al., 2013).

Synthesis and Structural Analysis of Bis- and Tris-1,3,2-Diazaboroles

Weber et al. (2006) delve into the synthesis and characterization of bis- and tris-1,3,2-diazaboroles centered on benzene and biphenyl, including compounds like 4,4'-bis(dibromoboryl)biphenyl. Their study contributes to the understanding of the molecular structures and electronic properties of these compounds, which are crucial in the development of new materials and pharmaceuticals (Weber et al., 2006).

Solid-State Reactivities of Bis(hydroxypenta-1,3-diynyl)benzenes

The research by Mochizuki et al. (2000) investigates the crystal structures and solid-state reactivities of compounds like 1,4-bis(hydroxypenta-1,3-diynyl)benzene. This study has implications for materials science, particularly in the area of polymerization and the development of new polymeric materials (Mochizuki et al., 2000).